Cas no 30162-42-6 (3-Pyridinamine,N-[4-(3-pyridinyl)-2-thiazolyl]-)

3-Pyridinamine,N-[4-(3-pyridinyl)-2-thiazolyl]- structure
30162-42-6 structure
Product Name:3-Pyridinamine,N-[4-(3-pyridinyl)-2-thiazolyl]-
CAS No:30162-42-6
MF:C13H10N4S
MW:254.310300350189
CID:293207
PubChem ID:2215784
Update Time:2025-04-19

3-Pyridinamine,N-[4-(3-pyridinyl)-2-thiazolyl]- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinamine,N-[4-(3-pyridinyl)-2-thiazolyl]-
    • N,4-dipyridin-3-yl-1,3-thiazol-2-amine
    • N2,4-di(3-pyridyl)-1,3-thiazol-2-amine
    • Z1575350113
    • N-(3-PYRIDYL)-N-[4-(3-PYRIDYL)-1,3-THIAZOL-2-YL]AMINE
    • DTXSID50367019
    • SCHEMBL22560267
    • AKOS000563156
    • SDCCGMLS-0025721.P002
    • cid_2215784
    • CHEMBL1529881
    • BDBM67578
    • REGID_for_CID_541830
    • Q27192393
    • MLS000064874
    • CHEBI:112289
    • REGID_for_CID_2215784
    • 30162-42-6
    • SMR000077836
    • HMS2436G10
    • CCG-1399
    • N,4-bis(3-pyridinyl)-2-thiazolamine
    • 3-pyridyl-[4-(3-pyridyl)thiazol-2-yl]amine
    • N-[4-(3-pyridinyl)-1,3-thiazol-2-yl]-3-pyridinamine
    • Oprea1_233522
    • FT-0687675
    • Inchi: 1S/C13H10N4S/c1-3-10(7-14-5-1)12-9-18-13(17-12)16-11-4-2-6-15-8-11/h1-9H,(H,16,17)
    • InChI Key: XYSYDZGXMGECOQ-UHFFFAOYSA-N
    • SMILES: S1C=C(C2C=NC=CC=2)N=C1NC1C=NC=CC=1

Computed Properties

  • Exact Mass: 254.0628
  • Monoisotopic Mass: 254.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 78.9Ų

Experimental Properties

  • Density: 1.339
  • Boiling Point: 476.2 °C at 760 mmHg
  • Flash Point: 241.8 °C
  • Refractive Index: 1.693
  • PSA: 50.7
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